Cas no 1429757-68-5 (Poziotinib hydrochloride)

• Product Name: Poziotinib hydrochloride
• CAS No: 1429757-68-5
• MF: C₂₃H₂₂Cl₃FN₄O₃
• MW: 527.8
• CID: 4670984
• PubChem ID: 54767257
• Update Time: 2025-11-05

Poziotinib hydrochloride Chemical and Physical Properties

Names and Identifiers

• HM 781-36B
• Poziotinib hydrochloride
• 1-[4-[[4-[(3,4-Dichloro-2-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]oxy]-1-piperidinyl]-2-propen-1-one hydrochloride
• HM-781-36B hydrochloride
• 1-(4-((4-((3,4-Dichloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl)oxy)piperidin-1-yl)prop-2-en-1-one hydrochloride
• AKOS040759516
• NOV-1201 Hydrochloride
• CHEMBL5095402
• 1-[4-[4-(3,4-dichloro-2-fluoroanilino)-7-methoxyquinazolin-6-yl]oxypiperidin-1-yl]prop-2-en-1-one;hydrochloride
• 1-[4-[4-(3,4-Dichloro-2-fluoroanilino)-7-methoxyquinazolin-6-yl]oxypiperidin-1-yl]prop-2-en-1-one hydrochloride
• D12230
• SCHEMBL14841985
• 2-Propen-1-one, 1-(4-((4-((3,4-dichloro-2-fluorophenyl)amino)-7-methoxy-6-quinazolinyl)oxy)-1-piperidinyl)-, hydrochloride (1:1)
• 1-(4-(4-(3,4-DICHLORO-2-FLUOROPHENYLAMINO)-7-METHOXYQUINAZOLIN-6-YLOXY)-PIPERIDIN-1-YL)PROP-2-EN-1-ONE HYDROCHLORIDE
• HM781-36B HYDROCHLORIDE
• Poziotinib hydrochloride [USAN]
• X4Z7U6JL1C
• 1-(4-((4-((3,4-dichloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl)oxy)piperidin-1-yl)prop-2-en-1-one, hydrochloride (1:1)
• 1429757-68-5
• Poziotinib HCl
• NOV120101 hydrochloride
• TS-09881
• Poziotinib hydrochloride (USAN)
• F90203
• BP168498
• UNII-X4Z7U6JL1C

• Inchi： InChI=1S/C23H21Cl2FN4O3.ClH/c1-3-20(31)30-8-6-13(7-9-30)33-19-10-14-17(11-18(19)32-2)27-12-28-23(14)29-16-5-4-15(24)21(25)22(16)26;/h3-5,10-13H,1,6-9H2,2H3,(H,27,28,29);1H
• InChI Key： OMYSOLOMWJFVNK-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(=C1)N=CN=C2NC3=C(C(=C(C=C3)Cl)Cl)F)OC4CCN(CC4)C(=O)C=C.Cl

Computed Properties

• Exact Mass: 526.074152g/mol
• Monoisotopic Mass: 526.074152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6Ų

Additional information on Poziotinib hydrochloride

Poziotinib Hydrochloride (CAS No. 1429757-68-5): A Promising Targeted Therapy for Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2) Mutations

Poziotinib hydrochloride (CAS No. 1429757-68-5) is a potent and selective inhibitor of epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) mutations, particularly those associated with non-small cell lung cancer (NSCLC). This compound has garnered significant attention in the oncology community due to its potential to address the unmet medical need for patients with EGFR exon 20 insertion mutations, a subset of NSCLC that has historically been resistant to standard tyrosine kinase inhibitors (TKIs).

The development of poziotinib hydrochloride represents a significant advancement in targeted therapy for NSCLC. Unlike first- and second-generation EGFR TKIs, which are less effective against EGFR exon 20 insertion mutations, poziotinib demonstrates high affinity and selectivity for these specific mutations. This unique profile is attributed to its ability to bind to the ATP-binding site of the EGFR kinase domain, effectively inhibiting the downstream signaling pathways that drive tumor growth and proliferation.

Clinical trials have shown promising results for poziotinib hydrochloride. In a phase II trial involving patients with advanced or metastatic NSCLC harboring EGFR exon 20 insertion mutations, poziotinib achieved an overall response rate (ORR) of 43% and a disease control rate (DCR) of 86%. These findings are particularly noteworthy given the limited treatment options available for this patient population. The median duration of response was 5.1 months, and the median progression-free survival (PFS) was 5.5 months, highlighting the clinical benefit of this targeted therapy.

The mechanism of action of poziotinib hydrochloride is well-characterized. It functions as an irreversible inhibitor of EGFR and HER2 kinases, forming a covalent bond with a cysteine residue in the ATP-binding pocket. This covalent interaction is crucial for its high potency and selectivity against EGFR exon 20 insertion mutations, which are often resistant to other TKIs due to steric hindrance in the binding site. The ability of poziotinib to overcome this resistance has been validated through both in vitro and in vivo studies.

In addition to its efficacy, the safety profile of poziotinib hydrochloride has been extensively evaluated. Common adverse events include rash, diarrhea, and paronychia, which are generally manageable with supportive care. More severe side effects, such as interstitial lung disease (ILD), have been reported but are relatively rare. The overall tolerability of poziotinib supports its use in clinical practice, especially for patients who have exhausted other treatment options.

The potential applications of poziotinib hydrochloride extend beyond NSCLC. Preclinical studies have demonstrated its activity against other cancers with HER2 mutations, including breast cancer and gastric cancer. These findings suggest that poziotinib may have broader therapeutic utility and could be evaluated in combination with other targeted agents or immunotherapies to enhance clinical outcomes.

The ongoing research into poziotinib hydrochloride is focused on optimizing its use in various clinical settings. Combination therapies with chemotherapy or immunotherapy are being explored to improve response rates and prolong survival in patients with advanced NSCLC. Additionally, biomarker studies are underway to identify predictive markers that can help select patients who are most likely to benefit from treatment with poziotinib.

In conclusion, Poziotinib hydrochloride (CAS No. 1429757-68-5) represents a significant breakthrough in the treatment of NSCLC with EGFR exon 20 insertion mutations. Its unique mechanism of action, coupled with its favorable safety profile and clinical efficacy, positions it as a valuable addition to the oncologist's arsenal. As research continues to advance our understanding of this compound, it is likely that its therapeutic potential will be further realized, offering new hope to patients with this challenging form of cancer.